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Compound of Interest |

Compound Name: 2-(Pyridine-4-sulfonyl)ethan-1-ol
Cat. No.: B13265863
Get Quote

The molecule 2-(Pyridine-4-sulfonyl)ethan-1-ol incorporates three key functional groups: a
pyridine ring, a sulfone linker, and a primary alcohol. The pyridine moiety is a ubiquitous
scaffold in pharmaceuticals due to its ability to engage in hydrogen bonding and its metabolic
stability.[1][2] The sulfone group is a strong hydrogen bond acceptor and is known for its
chemical and metabolic robustness. The primary alcohol offers a site for further chemical
modification or can act as a key interacting group with biological targets. The combination of
these features makes this compound a valuable building block for the synthesis of new
chemical entities. Accurate spectroscopic analysis is the cornerstone of its chemical identity,
ensuring purity, confirming structure, and enabling its use in further research and development.

Molecular Structure and Predicted Spectroscopic
Landscape

Before delving into specific techniques, a preliminary analysis of the molecule's structure is
crucial for predicting its spectroscopic signature.

Structure:

Caption: Standard workflow for tH NMR sample preparation and data acquisition.
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Predicted *H NMR Spectrum and Interpretation

The predicted *H NMR spectrum is summarized below. Chemical shifts are referenced against
tetramethylsilane (TMS). DMSO-de is chosen as the solvent due to the polarity of the molecule

and to allow for the observation of the exchangeable -OH proton.
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Predicted Rationale and
Chemical Shift  Multiplicity Integration Assighment Comparative
(3, ppm) Insights

Protons ortho to
the nitrogen in a
pyridine ring are
highly

H-2, H-6 deshielded.

(Pyridine) Similar protons in

~8.8-8.9 Doublet 2H

N-octylpyridine
salts appear
around 9.12

ppm. [3]

Protons meta to
the nitrogen are
H-3, H-5 )
~7.8-7.9 Doublet 2H o less deshielded
(Pyridine)
than the ortho

protons.

The chemical
shift of hydroxyl
protons is
variable and
depends on

~5.0-5.2 Triplet (broad) 1H -OH concentration
and temperature.
The signal is
often broad due
to chemical

exchange.

This methylene

group is adjacent
~3.8-3.9 Triplet 2H -CH2-OH to the

electronegative

oxygen atom.
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This methylene
group is adjacent
to the strongly
electron-
withdrawing
sulfone group,
leading to a
significant

~3.5-3.6 Triplet 2H -S02-CHa2- downfield shift.
For comparison,
in 2-[(4-
Methylphenyl)sul
fonyllethanol, the
equivalent
protons appear
in a similar

region.

Carbon-13 Nuclear Magnetic Resonance (**C NMR)
Spectroscopy
Core Principles

13C NMR spectroscopy provides information about the carbon framework of a molecule. Each
unique carbon atom in the molecule gives a distinct signal. [4]The chemical shift is influenced
by the hybridization and the electronic environment of the carbon atom. Broadband proton-
decoupled spectra are typically acquired, where each carbon signal appears as a singlet.

Experimental Protocol: Data Acquisition

The protocol is similar to *H NMR, but requires a larger number of scans due to the low natural
abundance of the 13C isotope.
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Prepare sample as for *H N

MR

i

Acquire 13C NMR spectrum:

- 1024-2048 scans
- Broadband proton decoup
- 5-10s relaxation delay

ling

'

Apply Fourier Transform
and phase correction

Click to download full resolution via product page

Caption: Key steps for acquiring a broadband proton-decoupled 3C NMR spectrum.

Predicted *C NMR Spectrum and Interpretation

Predicted Chemical Shift
(6, ppm)

Assignment

Rationale and Comparative
Insights

~151

C-2, C-6 (Pyridine)

Carbons adjacent to the
nitrogen in pyridine are
significantly deshielded. [2]

~148

C-4 (Pyridine)

The carbon atom directly
attached to the sulfone group

will be at a high chemical shift.

~122

C-3, C-5 (Pyridine)

These carbons are the least
deshielded in the pyridine ring.

-S02-CH2-

The sulfone group strongly
deshields the adjacent carbon

atom.

-CH2-OH

The hydroxyl group deshields
this carbon, but less so than

the sulfone group.
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Infrared (IR) Spectroscopy
Core Principles

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes
vibrations of the chemical bonds. Specific functional groups absorb IR radiation at
characteristic frequencies. This technique is therefore excellent for identifying the presence of

key functional groups. [5]

Experimental Protocol: Data Acquisition

For a solid sample, Attenuated Total Reflectance (ATR) is a common and convenient method.

Place a small amount of solid sample
on the ATR crystal

Apply pressure to ensure
good contact

Collect background spectrum

(air)

Collect sample spectrum
(typically 16-32 scans)

Click to download full resolution via product page

Caption: Workflow for acquiring an IR spectrum using an ATR accessory.

Predicted IR Spectrum and Interpretation
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Predicted
Frequency
(cm™)

Intensity

Vibration Type

Functional
Group

Rationale and
Comparative
Insights

3500 - 3200

Strong, Broad

O-H stretch

Alcohol (-OH)

The broadness is
due to hydrogen
bonding. This is
a characteristic
feature of

alcohols. [6]

3100 - 3000

Medium

C-H stretch

Aromatic
(Pyridine)

Typical for sp? C-
H bonds.

2950 - 2850

Medium

C-H stretch

Aliphatic (-CHz-)

Typical for sp3 C-
H bonds.

~1600, ~1480

Medium-Strong

C=C, C=N

stretch

Pyridine Ring

Pyridine rings
show

characteristic
absorptions in

this region. [7]

~1300, ~1150

Strong

S=0 stretch
(asymmetric &

symmetric)

Sulfone (-SO2-)

Sulfones have
two very strong
and
characteristic

stretching bands.

[5]

~1050

Strong

C-O stretch

Primary Alcohol

A strong C-O
stretch is
expected in this
region for a

primary alcohol.

Mass Spectrometry (MS)
Core Principles
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Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. A molecule is ionized, and
the resulting molecular ion and any fragment ions are separated and detected. The molecular
weight can be determined with high accuracy (High-Resolution Mass Spectrometry, HRMS),
and the fragmentation pattern provides structural clues. [8]

Experimental Protocol: Data Acquisition (Electrospray
lonization)

Electrospray lonization (ESI) is a soft ionization technique suitable for polar molecules like the
one in question.

Dissolve sample in a suitable
solvent (e.g., Methanol/Water)

l

Infuse the solution into the
ESI source

l

Acquire mass spectrum in
positive ion mode

l

Analyze for [M+H]* ion
and fragmentation patterns

Click to download full resolution via product page

Caption: General workflow for obtaining a mass spectrum via ESI-MS.

Predicted Mass Spectrum and Interpretation

The molecular formula of 2-(Pyridine-4-sulfonyl)ethan-1-ol is C7HoaNOsS, with a monoisotopic
mass of 187.03 g/mol .
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Predicted m/z lon Rationale

The protonated molecular ion
188.038 [M+H]* is expected to be the base

peak in ESI positive mode.

Loss of a water molecule from

the protonated parent ion is a

170.027 [M+H - H20]* _
common fragmentation
pathway for alcohols.
Cleavage of the C-S bond with
124.043 [C7HsNO]*
loss of SO-.
Cleavage of the S-C(ethyl)
108.045 [CsHaN-CH2CHz]*
bond.
Protonated pyridine, a
common fragment in the mass
79.037 [CsHsN+H]*+ N o
spectra of pyridine-containing
compounds. [9]
Conclusion

The structural elucidation of 2-(Pyridine-4-sulfonyl)ethan-1-ol relies on a multi-faceted
spectroscopic approach. *H and 3C NMR spectroscopy will define the carbon-hydrogen
framework, IR spectroscopy will confirm the presence of key functional groups (hydroxyl,
sulfone, pyridine), and mass spectrometry will verify the molecular weight and provide
corroborating structural information through fragmentation analysis. The predicted data in this
guide provides a robust template for the analysis and confirmation of this compound's
structure, enabling its confident use in research and drug discovery pipelines.

References
o Vertex Al Search, query result for "1H and 13C NMR spectra of compound 2a", 2026.

o NC State University Libraries. "13.13 Uses of 13C NMR Spectroscopy — Organic Chemistry".

e Ye, Y., etal. "Visible-light-induced meta-selective sulfonylation of pyridine via an EDA
complex”. Chem. Commun., 2025, 61, 6368-6371.

o Vertex Al Search, query result for "A General catalyst for Suzuki—Miyaura and Sonogashira
reactions of aryl and heteroaryl chlorides in water - Supporting Inform

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.researchgate.net/figure/Mass-spectra-of-4-MeO-benzylpyridinium-ion-and-loss-of-pyridine-The-molecular-ion-and-a_fig2_223958730
https://www.benchchem.com/product/b13265863/docs?utm_src=pdf-body#introduction-the-structural-significance-of-2-pyridine-4-sulfonyl-ethan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13265863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. "2-(pyridin-4-yl)ethane-1-sulfonyl chloride hydrochloride".

e ChemicalBook. "2-[(4-Methylphenyl)sulfonyl]ethanol(22381-54-0) 1H NMR".

o Pharmaffiliates. "CAS No : 5344-27-4 | Product Name : 2-(Pyridin-4-yl)ethan-1-ol".

e Benchchem. "Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide".

e ResearchGate. "13 C NMR chemical shifts (8, ppm) of pyridine in various solvents".

e PMC. "C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C—H Activation via Alkylidene
Dihydropyridine Intermediates”.

e Uno, T, et al. "INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I. PYRIDINE,
THIAZOLE, AND PYRIMIDINE DERIVATIVES". Chem Pharm Bull (Tokyo), 1963 Jun:11:704-
8.

o Vertex Al Search, query result for "Selective Late-Stage Sulfonyl Chloride Formation from
Sulfonamides Enabled by Pyry-BF4", 2026.

e ChemScene. "2-Amino-2-(pyridin-4-yl)ethan-1-ol".

» Sigma-Aldrich. "2-(4-Pyridyl)ethanesulfonic acid 97 53054-76-5".

o MOST Wiedzy. "Dehydrogenation in electron-induced dissociative ionization of pyridine
molecule”.

e ResearchGate. "1 H NMR of [OP]JHSO 4".

e ResearchGate. "13 C-NMR spectrum of (4 )".

e MilliporeSigma. "2-Pyridineethanol 98 103-74-2".

» ResearchGate. "1H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine,...".

e Physical Chemistry Chemical Physics (RSC Publishing). "Absorption intensity changes and
frequency shifts of fundamental and first overtone bands for OH stretching vibration of
methanol upon methanol-pyridine complex formation in CCl4: analysis by NIR/IR
spectroscopy and DFT calculations".

e ChemicalBook. "PYRIDINE-2-SULFONIC ACID(15103-48-7) 1H NMR spectrum".

e NIST WebBook. "4-Pyridineethanesulfonic acid".

e PubChem. "4-Pyridineethanol".

» MDPI. "Structure and Vibrational Spectra of Pyridine Solvated Solid Bis(Pyridine)silver(l)
Perchlorate, [Agpy 2 CIO 4 ]-0.5py".

o NIST WebBook. "Pyridine, 4-ethenyl-".

» ResearchGate. "Mass spectra of 4-MeO benzylpyridinium ion and loss of pyridine".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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